Cas no 789-47-9 (2-Aminochrysene)

• Product Name: 2-Aminochrysene
• CAS No: 789-47-9
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 564852
• PubChem ID: 13092
• Update Time: 2025-04-19

2-Aminochrysene Chemical and Physical Properties

Names and Identifiers

• 2-Chrysenamine
• 2-Aminochrysene
• 2-Aminochryseneneat
• chrysen-2-amine
• 2-Amino-chrysen
• chrysene-2-amine
• EINECS 212-334-6
• NS00042669
• NSC-14764
• 789-47-9
• UNII-S00XF35AE0
• AI3-52508
• BRN 2806929
• NSC14764
• cis-1,2-Cyclohexanedicarboxylicanhydride
• NSC 14764
• SCHEMBL6138724
• DTXSID60229371
• A839536
• S00XF35AE0
• KSDIHKMNSYWRFB-UHFFFAOYSA-N
• Q27288364
• CCRIS 6985
• FT-0632958

• Inchi： 1S/C18H13N/c19-14-7-10-16-13(11-14)6-9-17-15-4-2-1-3-12(15)5-8-18(16)17/h1-11H,19H2
• InChI Key： KSDIHKMNSYWRFB-UHFFFAOYSA-N
• SMILES： NC1C=CC2C(C=1)=CC=C1C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 243.10500
• Monoisotopic Mass: 243.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 5.30960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes